Cas no 57710-04-0 (2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid)

• Product name: 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid
• CAS No: 57710-04-0
• MF: C₉H₃F₃I₃NO₃
• MW: 610.833649873734
• CID: 5627552
• PubChem ID: 13341750

2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-triiodo-3-(trifluoroacetamido)benzoic acid
• 57710-04-0
• EN300-28304753
• AKOS016370860
• SKYNNLIHNAVAPI-UHFFFAOYSA-N
• 2,4,6-triiodo-3-[(2,2,2-trifluoroacetyl)amino]benzoic acid
• 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H3F3I3NO3/c10-9(11,12)8(19)16-6-3(14)1-2(13)4(5(6)15)7(17)18/h1H,(H,16,19)(H,17,18)
• InChI Key： SKYNNLIHNAVAPI-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=C(C=C(C=1NC(C(F)(F)F)=O)I)I

Computed Properties

• Exact Mass: 610.7199g/mol
• Monoisotopic Mass: 610.7199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid

2,4,6-Triiodo-3-(trifluoroacetamido)benzoic Acid (CAS No. 57710-04-0): An Overview of Its Properties and Applications

2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid (CAS No. 57710-04-0) is a specialized compound with significant applications in the fields of medicinal chemistry and radiopharmaceuticals. This compound is characterized by its unique structure, which includes three iodine atoms and a trifluoroacetamido group, making it highly versatile for various research and clinical purposes.

The molecular formula of 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid is C₁₁H₅F₃I₃N₂O₂, and its molecular weight is approximately 519.88 g/mol. The presence of multiple iodine atoms and the trifluoroacetamido group imparts specific chemical and physical properties that are crucial for its applications in imaging and therapeutic agents.

In recent years, 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid has gained attention due to its potential in radiopharmaceuticals. The iodine atoms can be labeled with radioisotopes such as I-123 or I-131, which are commonly used in nuclear medicine for diagnostic and therapeutic purposes. This labeling allows for the compound to be used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging, providing detailed insights into various physiological processes.

The trifluoroacetamido group in 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid enhances its stability and solubility properties. This group also contributes to the compound's ability to interact with specific biological targets, making it a valuable tool in drug discovery and development. Research has shown that compounds with similar structures have demonstrated promising activity against various diseases, including cancer and neurological disorders.

The synthesis of 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid involves several steps, including the introduction of iodine atoms and the formation of the trifluoroacetamido group. These synthetic routes are well-documented in the literature and can be optimized for large-scale production. The purity and quality of the final product are critical for its use in research and clinical settings.

In addition to its applications in radiopharmaceuticals, 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid has been explored for its potential as a contrast agent in medical imaging. Its high atomic number due to the iodine atoms makes it an effective X-ray contrast agent, enhancing the visibility of tissues and organs during imaging procedures. This property is particularly useful in diagnostic imaging techniques such as computed tomography (CT) scans.

The safety profile of 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid has been extensively studied. While it is generally considered safe for use in medical applications, proper handling and storage protocols should be followed to ensure the safety of laboratory personnel and patients. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects.

In conclusion, 2,4,6-Triiodo-3-(trifluoroacetamido)benzoic acid (CAS No. 57710-04-0) is a versatile compound with significant potential in medicinal chemistry and radiopharmaceuticals. Its unique structure and properties make it a valuable tool for various research and clinical applications. Ongoing research continues to explore new avenues for its use, further highlighting its importance in the field of healthcare.